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Introduction: Glutaminyl cyclase (QC) is an enzyme that catalyzes the post-translational
modification of N-terminal glutamate residues into pyroglutamate (pGlu).[1][2] This process has
gained significant attention in the context of neurodegenerative diseases, particularly
Alzheimer's disease (AD). In AD, QC modifies truncated amyloid-3 (Abeta) peptides, leading to
the formation of pGlu-Abeta (Abeta-pE3).[1][3] These modified peptides are more prone to
aggregation, more resistant to degradation, and exhibit increased neurotoxicity, acting as seeds
for amyloid plaque formation.[3][4] The expression and activity of QC are upregulated in the
brains of AD patients, correlating with the pGlu-Abeta burden.[1][5] Consequently, QC
represents a key therapeutic and diagnostic target. Positron Emission Tomography (PET)
Imaging using specific radiotracers allows for the non-invasive in vivo quantification and
visualization of QC activity in the brain, offering a powerful tool for understanding AD
pathophysiology, diagnosing the disease, and evaluating the efficacy of QC-inhibiting drugs.[3]
[61[7]

Signaling Pathway of Glutaminyl Cyclase in
Alzheimer's Disease

The following diagram illustrates the pathological role of Glutaminyl Cyclase in the amyloid
cascade of Alzheimer's disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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